Cas no 56208-09-4 (N-(diphenylmethyl)-3-morpholin-4-ylpropan-1-amine)

N-(diphenylmethyl)-3-morpholin-4-ylpropan-1-amine structure
56208-09-4 structure
Product Name:N-(diphenylmethyl)-3-morpholin-4-ylpropan-1-amine
CAS No:56208-09-4
MF:C20H26N2O
MW:310.433245182037
CID:1597214
PubChem ID:3043813
Update Time:2025-04-21

N-(diphenylmethyl)-3-morpholin-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-(diphenylmethyl)-3-morpholin-4-ylpropan-1-amine
    • N-benzhydryl-3-morpholin-4-ylpropan-1-amine
    • 4-27-00-00413 (Beilstein Handbook Reference)
    • 4-Morpholinepropanamine, N-(diphenylmethyl)-
    • BRN 0275585
    • DTXSID40204747
    • N-Morpholinopropyl-1,1-diphenylmethylamine
    • 56208-09-4
    • Inchi: 1S/C20H26N2O/c1-3-8-18(9-4-1)20(19-10-5-2-6-11-19)21-12-7-13-22-14-16-23-17-15-22/h1-6,8-11,20-21H,7,12-17H2
    • InChI Key: AQUQABAOEOGJQK-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCNC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 310.20468
  • Monoisotopic Mass: 310.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 24.5Ų

Experimental Properties

  • Density: 1.061
  • Boiling Point: 444.3°C at 760 mmHg
  • Flash Point: 222.5°C
  • Refractive Index: 1.56
  • PSA: 24.5
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